![molecular formula LiClO4<br>ClLiO4 B1260867 Lithium perchlorate CAS No. 7791-03-9](/img/structure/B1260867.png)
Lithium perchlorate
Overview
Description
Lithium perchlorate (LiClO4) is a chemical compound that is widely used in many scientific applications. It is a white crystalline solid that is highly soluble in water and is used for a variety of purposes, including chemical synthesis, pharmaceuticals, and industrial applications. It is also used in batteries, as a catalyst, and in the production of rocket fuel. In
Scientific Research Applications
Catalysis in Organic Synthesis :
- LiClO₄ efficiently catalyzes electrophilic substitution reactions of indoles with aldehydes and ketones, facilitating the synthesis of bis(indolyl)methanes in high yields (Yadav et al., 2001).
- It also catalyzes the three-component condensation reaction of aldehyde, β-keto ester, and urea, improving the Biginelli reaction protocol for dihydropyrimidinones synthesis (Yadav et al., 2007).
- LiClO₄ aids in various synthetic transformations in organic media, enhancing reaction rates and selectivities due to its mild Lewis acidity (Sankararaman & Nesakumar, 2000).
Battery Technology :
- In lithium–sulfur batteries, LiClO₄ acts as an effective electrolyte salt, inhibiting the polysulfide shuttle phenomenon and thereby enhancing coulombic efficiency and battery performance (Kim, Jeong, & Kim, 2012).
- It also plays a role in the phase behavior and ionic conductivity of lithium perchlorate-doped copolymers, impacting the performance of solid polymer electrolytes in electrochemical devices (Naidu et al., 2011).
Materials Science :
- LiClO₄ can form self-assembled nanostructured liquid-crystalline materials that selectively bind lithium cations, with applications in selective lithium recognition and nanostructured material fabrication (Luo, Marets, & Kato, 2018).
- It's involved in the study of solvate structures and ionic interactions in solutions, as investigated using Raman spectroscopy (Grondin et al., 2004).
Chemical Literature :
- LiClO₄ has been extensively studied in the literature as a catalyst for the synthesis of various organic molecular scaffolds, demonstrating its versatility and efficiency in organic chemistry (Kaur, Narang, & Nayak, 2015).
Polymer Science :
- The role of this compound in polyethylene oxide-based composite electrolytes was explored, showing its effectiveness in producing and stabilizing amorphous structures, leading to enhanced conductivity in electrolytes (Kumar, Rodrigues, & Koka, 2002).
Solvation Studies :
- LiClO₄ is significant in understanding the solvation mechanisms of lithium ions in solutions, as evidenced by studies using nuclear magnetic resonance and Raman spectroscopy (Castriota et al., 2003).
Mechanism of Action
Target of Action
Lithium perchlorate (LiClO4) is an inorganic compound that is primarily used as a source of oxygen in some chemical oxygen generators . It decomposes at about 400 °C, yielding lithium chloride and oxygen . Over 60% of the mass of the this compound is released as oxygen .
Mode of Action
The mode of action of this compound is primarily through its decomposition, which releases a significant amount of oxygen . This makes it a valuable compound in applications that require a high oxygen output, such as in chemical oxygen generators and solid rocket propellants . It is also used as a co-catalyst in the coupling of α,β-unsaturated carbonyls with aldehydes, also known as the Baylis–Hillman reaction .
Biochemical Pathways
Lithium has been shown to inhibit enzymes that have magnesium as a co-factor . One such enzyme, glycogen synthase kinase 3-beta (GSK3B), inhibits signaling induced by Brain-Derived Neurotrophic Factor (BDNF) . Thus, lithium enhances the activity of BDNF .
Pharmacokinetics
Lithium has an extremely narrow therapeutic window .
Result of Action
The primary result of this compound’s action is the release of a significant amount of oxygen upon its decomposition . This oxygen can then be used in various applications, such as in chemical oxygen generators and solid rocket propellants . In the context of its use as a co-catalyst, this compound can promote the cyanosilylation of carbonyl compounds under neutral conditions .
Action Environment
The action of this compound is influenced by environmental factors such as temperature. For instance, it decomposes at about 400 °C to yield lithium chloride and oxygen . Therefore, the efficacy and stability of this compound are dependent on the environmental conditions, particularly temperature .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Lithium perchlorate plays a significant role in biochemical reactions, particularly as a chaotropic agent. It disrupts the hydrogen bonding network in water, leading to the denaturation of proteins and nucleic acids. This property makes this compound valuable in studying the structure and function of biomolecules. It interacts with enzymes, proteins, and other biomolecules by breaking down their secondary and tertiary structures, thereby facilitating their analysis and characterization .
Cellular Effects
This compound affects various types of cells and cellular processes. It influences cell function by disrupting cell signaling pathways, altering gene expression, and affecting cellular metabolism. The compound’s chaotropic nature leads to the denaturation of cellular proteins, which can impact cell viability and function. Additionally, this compound can interfere with the integrity of cellular membranes, further affecting cellular processes .
Molecular Mechanism
At the molecular level, this compound exerts its effects by disrupting the hydrogen bonding network in water and within biomolecules. This disruption leads to the denaturation of proteins and nucleic acids, making them more accessible for analysis. This compound can also inhibit or activate enzymes by altering their conformation and active sites. Changes in gene expression may occur due to the compound’s impact on transcription factors and other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable, but its chaotropic effects may diminish as it degrades or reacts with other substances. Long-term exposure to this compound can lead to cumulative effects on cellular function, including prolonged protein denaturation and potential cytotoxicity. These temporal effects are important to consider in both in vitro and in vivo studies .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal impact on cellular function, while higher doses can lead to significant protein denaturation and cellular toxicity. Threshold effects are observed, where a certain concentration of this compound is required to achieve noticeable biochemical changes. Toxic or adverse effects, such as organ damage and metabolic disturbances, can occur at high doses .
Metabolic Pathways
This compound is involved in various metabolic pathways, primarily through its interaction with enzymes and cofactors. It can affect metabolic flux by altering enzyme activity and substrate availability. The compound’s chaotropic nature can lead to changes in metabolite levels, impacting overall cellular metabolism. Understanding these metabolic pathways is crucial for elucidating the biochemical effects of this compound .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins, influencing its localization and accumulation. The compound’s distribution is affected by its solubility and affinity for different cellular compartments. These factors determine the extent of this compound’s biochemical effects and its potential toxicity .
Subcellular Localization
This compound’s subcellular localization is influenced by its chemical properties and interactions with biomolecules. It can be directed to specific compartments or organelles through targeting signals and post-translational modifications. The compound’s activity and function are affected by its localization, with different effects observed in the cytoplasm, nucleus, and other cellular regions. Understanding its subcellular distribution is essential for comprehending its biochemical impact .
Properties
IUPAC Name |
lithium;perchlorate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/ClHO4.Li/c2-1(3,4)5;/h(H,2,3,4,5);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHCFAGZWMAWTNR-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].[O-]Cl(=O)(=O)=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
LiClO4, ClLiO4 | |
Record name | lithium perchlorate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Lithium_perchlorate | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
13453-78-6 (trihydrate) | |
Record name | Lithium perchlorate | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007791039 | |
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DSSTOX Substance ID |
DTXSID40872829 | |
Record name | Lithium perchlorate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40872829 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
106.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless deliquescent solid; [Hawley] Colorless or white odorless solid; Hygroscopic; [CHEMINFO] White lumps; [MSDSonline] Crystallizes from solution as the trihydrate; Converts to the anhydrous form at 130-150 deg C; [Ullmann] | |
Record name | Lithium perchlorate | |
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CAS No. |
7791-03-9 | |
Record name | Lithium perchlorate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007791039 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Perchloric acid, lithium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
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Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Lithium perchlorate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40872829 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Lithium perchlorate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.029.307 | |
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Record name | LITHIUM PERCHLORATE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the advantages of using lithium perchlorate in solid polymer electrolytes for lithium-ion batteries?
A1: this compound exhibits good solubility in various organic solvents, making it suitable for incorporation into polymer matrices like poly(ethylene oxide) (PEO) []. This solubility, coupled with its ability to dissociate into ions, facilitates ionic conductivity, a crucial property for battery electrolytes. Furthermore, studies have demonstrated that this compound can enhance the performance of chitosan-based membranes for lithium-ion battery applications by increasing ionic conductivity [, ].
Q2: How does this compound affect the thermal stability of polymer electrolyte membranes?
A2: Research indicates that incorporating this compound into cellulose acetate membranes can decrease their thermal stability []. This effect is attributed to the interaction between the lithium cation and the polymer chains, which may alter the degradation pathways of the membrane.
Q3: Can this compound be used in applications beyond battery technology?
A3: Yes, this compound finds applications as a chaotropic agent in molecular biology, particularly for DNA extraction []. Its chaotropic nature allows it to disrupt the hydrogen bonding network of water, influencing the solubility and stability of biomolecules like DNA.
Q4: How does this compound function as a catalyst in organic synthesis?
A4: this compound acts as a mild Lewis acid catalyst in various organic reactions []. Its ability to coordinate with oxygen-containing functional groups, such as carbonyls and epoxides, facilitates numerous transformations, including Diels-Alder reactions, aldol condensations, and epoxide ring-opening reactions [, , ].
Q5: What are the advantages of using this compound as a catalyst?
A5: this compound offers several advantages as a catalyst. It often promotes reactions under mild conditions, enhances reaction rates, and improves chemo-, regio-, and stereoselectivity compared to conventional methods [, , ]. Furthermore, this compound can enable solvent-free reaction conditions, aligning with green chemistry principles [, ].
Q6: Are there specific examples of this compound's catalytic efficacy in organic reactions?
A6: Research highlights several instances: - It catalyzes the chemoselective aldol condensation of silyl enol ethers with aldehydes in nitromethane []. - It facilitates the conversion of epoxides to carbonyl compounds with high chemo- and regioselectivity in diethyl ether []. - It mediates the conjugate addition of thiols and indoles to α,β-unsaturated carbonyl compounds under solvent-free conditions [].
Q7: How has computational chemistry been employed to understand this compound's behavior?
A7: Ab initio calculations have been instrumental in investigating the interactions between this compound, solvents like ethylene carbonate (EC) and propylene carbonate (PC), and their mixtures []. These studies provide insights into ion solvation, ion pair association, and the influence of solvent composition on ionic conductivity in battery electrolytes.
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